1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one (molecular formula C₁₀H₁₀BrFO₂, molecular weight 261.09 g/mol) is a halogenated aromatic ketone characterized by a hydroxyl group at position 2, bromine at position 5, fluorine at position 3, and a butanone side chain at position 1 of the phenyl ring. Its unique combination of functional groups enables diverse reactivity, making it a valuable intermediate in organic synthesis, drug development, and material science .
Properties
Molecular Formula |
C10H10BrFO2 |
|---|---|
Molecular Weight |
261.09 g/mol |
IUPAC Name |
1-(5-bromo-3-fluoro-2-hydroxyphenyl)butan-1-one |
InChI |
InChI=1S/C10H10BrFO2/c1-2-3-9(13)7-4-6(11)5-8(12)10(7)14/h4-5,14H,2-3H2,1H3 |
InChI Key |
BXDXHQVNDJWZSV-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(=O)C1=C(C(=CC(=C1)Br)F)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 5-bromo-2-fluorophenol and butanone.
Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF).
Industrial Production: On an industrial scale, the synthesis may involve continuous flow reactors to ensure consistent product quality and yield. The reaction mixture is typically heated to promote the formation of the desired product, followed by purification steps such as recrystallization or chromatography.
Chemical Reactions Analysis
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid, depending on the reagents used.
Reduction: The carbonyl group in the butanone side chain can be reduced to form an alcohol.
Substitution: The bromine and fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.
Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines or thiols.
Major Products: The major products formed from these reactions include various substituted phenyl derivatives and modified butanone compounds.
Scientific Research Applications
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.
Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate, particularly in the synthesis of drugs targeting specific enzymes or receptors.
Industry: It finds applications in the production of specialty chemicals, including fragrances and polymers.
Mechanism of Action
The mechanism of action of 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one involves its interaction with molecular targets such as enzymes and receptors. The presence of bromine and fluorine atoms enhances its binding affinity to these targets, potentially inhibiting or modulating their activity. The hydroxyl group can form hydrogen bonds, further stabilizing the compound’s interaction with its targets.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound’s chemical and biological properties can be contextualized by comparing it with analogs that differ in halogenation patterns, side-chain length, or functional groups. Below is a detailed analysis:
2.1 Halogenation and Positional Isomers
- 1-(5-Bromo-2-fluorophenyl)ethanone Structural Difference: Lacks the hydroxyl group and has a shorter ethanone chain. Impact: Reduced hydrogen-bonding capacity and lower solubility in polar solvents. This diminishes its binding affinity to biological targets compared to the parent compound . Molecular Formula: C₈H₆BrFO.
1-(3-Bromo-5-fluoro-2-hydroxyphenyl)butan-1-one
- Structural Difference : Bromine and fluorine substituents are swapped (bromine at position 3, fluorine at position 5).
- Impact : Altered electronic effects on the aromatic ring, leading to differences in nucleophilic substitution reactivity. Positional isomerism may also affect interactions with enzymes or receptors .
2.2 Side-Chain Modifications
- 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethanone Structural Difference: Shorter ethanone chain instead of butanone. The shorter chain also limits steric interactions in synthetic pathways .
- 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one Structural Difference: Incorporates a branched 2,2-dimethylpropanone chain. Impact: Enhanced steric hindrance around the carbonyl group, which may slow down reduction or nucleophilic addition reactions. The branching could also improve thermal stability in material applications .
2.3 Halogen Substitution (Br vs. Cl vs. F)
1-(5-Chloro-4-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one
- Structural Difference : Chlorine replaces bromine; fluorine is at position 4 instead of 3.
- Impact : Chlorine’s lower electronegativity compared to bromine reduces the compound’s ability to participate in halogen bonding. The shifted fluorine position alters the compound’s dipole moment, affecting solubility and crystallinity .
- Biological Activity : Exhibits antibacterial and antifungal properties, but with lower potency than brominated analogs due to weaker halogen bonding .
1-(5-Fluoro-2-hydroxyphenyl)butan-1-one
- Structural Difference : Lacks bromine.
- Impact : Absence of bromine reduces molecular weight and polarizability, decreasing van der Waals interactions in biological systems. This compound is less reactive in aromatic substitution reactions .
Data Table: Key Properties of 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one and Analogs
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Functional Differences | Notable Biological/Chemical Properties |
|---|---|---|---|---|
| 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one | C₁₀H₁₀BrFO₂ | 261.09 | Br (5), F (3), OH (2), butanone | High reactivity in nucleophilic substitution; potential enzyme inhibition |
| 1-(5-Bromo-2-fluorophenyl)ethanone | C₈H₆BrFO | 215.04 | Br (5), F (2), ethanone | Lower solubility; reduced biological activity |
| 1-(3-Bromo-5-fluoro-2-hydroxyphenyl)butan-1-one | C₁₀H₁₀BrFO₂ | 261.09 | Br (3), F (5), OH (2), butanone | Altered electronic effects on aromatic ring |
| 1-(5-Chloro-4-fluoro-2-hydroxyphenyl)butan-1-one | C₁₀H₁₀ClFO₂ | 216.64 | Cl (5), F (4), OH (2), butanone | Antibacterial activity; weaker halogen bonding |
| 1-(5-Fluoro-2-hydroxyphenyl)butan-1-one | C₁₀H₁₁FO₂ | 182.19 | F (5), OH (2), butanone | Lower reactivity in substitution reactions |
Biological Activity
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one is a compound of interest due to its potential biological activities. This article reviews the existing literature on its synthesis, biological properties, and mechanisms of action, providing a comprehensive overview of its pharmacological significance.
Chemical Structure and Properties
The molecular formula of 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one is C12H12BrF1O2, with a molecular weight of approximately 305.13 g/mol. Its structure features a brominated phenolic component, which is often associated with enhanced biological activity.
Biological Activity Overview
The compound exhibits a range of biological activities, including:
- Anticancer Activity : Several studies have indicated that compounds with similar structures can induce apoptosis in various cancer cell lines. For instance, derivatives of phenolic compounds have been shown to inhibit the proliferation of breast and colorectal cancer cells by inducing oxidative stress pathways and apoptosis mechanisms .
- Antimicrobial Activity : The presence of halogen substituents (like bromine and fluorine) in phenolic compounds often enhances their antibacterial and antifungal properties. Studies have demonstrated that such compounds can exhibit significant activity against both Gram-positive and Gram-negative bacteria, as well as fungi .
The biological effects of 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one can be attributed to several mechanisms:
- Oxidative Stress Induction : Similar compounds have been shown to elevate reactive oxygen species (ROS) levels, leading to cellular stress and apoptosis in cancer cells .
- Inhibition of Anti-apoptotic Proteins : The compound may downregulate proteins such as BCL-2, promoting the activation of caspases involved in the apoptotic pathway .
Study 1: Anticancer Efficacy
A recent study evaluated the anticancer potential of phenolic compounds structurally related to 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)butan-1-one. The results indicated that these compounds could significantly reduce cell viability in MCF-7 (human breast cancer) and HCT-116 (colorectal carcinoma) cell lines with IC50 values ranging from 0.32 µM to 0.77 µM after 72 hours of treatment .
Study 2: Antimicrobial Activity
Another investigation focused on the antimicrobial properties of similar halogenated phenols against Mycobacterium tuberculosis and other pathogens. The minimum inhibitory concentration (MIC) values were reported as low as 0.9 µg/mL for certain derivatives, indicating potent antibacterial activity .
Data Tables
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
